Cas no 2402837-26-5 (3-Amino-2-(1H-indol-3-yl)propanoic acid;hydrochloride)

• Product Name: 3-Amino-2-(1H-indol-3-yl)propanoic acid;hydrochloride
• CAS No: 2402837-26-5
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 5838481
• PubChem ID: 140799626
• Update Time: 2025-06-08

3-Amino-2-(1H-indol-3-yl)propanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2402837-26-5
• 3-amino-2-(1H-indol-3-yl)propanoic acid hydrochloride
• EN300-7491859
• 3-Amino-2-(1H-indol-3-yl)propanoic acid;hydrochloride

• Inchi： 1S/C11H12N2O2.ClH/c12-5-8(11(14)15)9-6-13-10-4-2-1-3-7(9)10;/h1-4,6,8,13H,5,12H2,(H,14,15);1H
• InChI Key： FEWLZMCHAGCCMX-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CN)C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 240.0665554g/mol
• Monoisotopic Mass: 240.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.1Ų

Additional information on 3-Amino-2-(1H-indol-3-yl)propanoic acid;hydrochloride

Introduction to 3-Amino-2-(1H-indol-3-yl)propanoic acid;hydrochloride (CAS No: 2402837-26-5)

3-Amino-2-(1H-indol-3-yl)propanoic acid;hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2402837-26-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This hydrochloride salt derivative has garnered attention due to its structural complexity and potential biological activities, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of 3-Amino-2-(1H-indol-3-yl)propanoic acid;hydrochloride features a propanoic acid backbone substituted with an indole moiety at the 2-position and an amino group at the 3-position. The presence of the indole ring, a well-known pharmacophore in medicinal chemistry, suggests potential interactions with biological targets such as enzymes and receptors. The hydrochloride form enhances the solubility and stability of the compound, facilitating its use in various biochemical assays and in vitro studies.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. Studies have shown that indole-based compounds can exhibit properties ranging from antimicrobial to anti-inflammatory effects. The specific substitution pattern in 3-Amino-2-(1H-indol-3-yl)propanoic acid;hydrochloride may contribute to unique pharmacological profiles, making it a promising scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating enzymatic pathways relevant to human health. For instance, preliminary computational studies suggest that it may interact with metalloproteinases, which are enzymes implicated in various pathological processes, including cancer progression and tissue degradation. By inhibiting or modulating these enzymes, 3-Amino-2-(1H-indol-3-yl)propanoic acid;hydrochloride could serve as a lead compound for developing targeted therapies.

Furthermore, the indole moiety is known to engage with transcription factors and signaling pathways involved in cell proliferation and differentiation. This capability makes 3-Amino-2-(1H-indol-3-yl)propanoic acid;hydrochloride a candidate for investigating its effects on diseases characterized by uncontrolled cell growth or dysregulated differentiation. Research in this area is particularly relevant given the ongoing efforts to develop treatments for neurodegenerative disorders, where modulation of neural stem cell behavior and differentiation is crucial.

The hydrochloride salt form of this compound offers several advantages in terms of handling and formulation. Its enhanced solubility compared to the free base form allows for more efficient delivery systems, which is critical for achieving optimal bioavailability in vivo. This property is particularly important for oral formulations, where poor solubility can significantly limit drug absorption and efficacy.

Recent advancements in crystallographic techniques have enabled detailed structural elucidation of 3-Amino-2-(1H-indol-3-yl)propanoic acid;hydrochloride, providing insights into its binding modes with potential target proteins. These structural insights are invaluable for rational drug design, allowing researchers to optimize the compound's pharmacokinetic and pharmacodynamic properties. By leveraging structure-based drug design strategies, it may be possible to enhance the potency and selectivity of this compound while minimizing off-target effects.

The synthesis of 3-Amino-2-(1H-indol-3-yl)propanoic acid;hydrochloride presents both challenges and opportunities for chemists specializing in organic synthesis. The indole ring requires careful functionalization to introduce the desired substituents without compromising stability or reactivity. Recent publications have highlighted novel synthetic routes that improve yield and purity, making large-scale production more feasible. These advances are essential for supporting preclinical studies and eventual clinical trials.

In conclusion, 3-Amino-2-(1H-indol-3-yl)propanoic acid;hydrochloride (CAS No: 2402837-26-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activities, make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications for indole derivatives, compounds like this one are likely to play a crucial role in developing innovative treatments for a wide range of diseases.